Daturabietatriene: A Comprehensive Technical Overview
Daturabietatriene: A Comprehensive Technical Overview
For Researchers, Scientists, and Drug Development Professionals
Abstract
Daturabietatriene, a tricyclic diterpene isolated from Datura metel, has been identified as abieta-8,11,13-triene-15,18-diol. This document provides a detailed technical guide on its chemical structure, physicochemical properties, and known biological activities. It includes a summary of available spectral data and outlines a general protocol for its isolation. This whitepaper aims to serve as a foundational resource for researchers investigating the therapeutic potential of Daturabietatriene and other related abietane (B96969) diterpenes.
Chemical Structure and Properties
Daturabietatriene is chemically known as abieta-8,11,13-triene-15,18-diol. Its structure is characterized by a tricyclic abietane core with hydroxyl groups at positions C-15 and C-18.
Chemical Structure:
Table 1: Physicochemical Properties of Daturabietatriene
| Property | Value | Reference |
| IUPAC Name | abieta-8,11,13-triene-15,18-diol | |
| Synonyms | Daturabietatriene | |
| CAS Number | 65894-41-9 | [1] |
| Molecular Formula | C₂₀H₃₀O₂ | [1] |
| Molecular Weight | 302.45 g/mol | [1] |
| Boiling Point | 426.4 ± 30.0 °C at 760 mmHg | [1] |
| Density | 1.1 ± 0.1 g/cm³ | [1] |
Spectral Data
Table 2: Predicted and Representative Spectral Data for Abietane Diterpenes
| Technique | Observed Features (for related compounds) |
| ¹H NMR | Signals for aromatic protons, methyl groups, and protons adjacent to hydroxyl groups are characteristic. For similar abietane diterpenes, aromatic protons appear in the δ 7-8 ppm region, and methyl protons as singlets between δ 0.9-1.3 ppm.[2] |
| ¹³C NMR | Characteristic signals for aromatic carbons (δ 120-150 ppm), quaternary carbons, and carbons bearing hydroxyl groups. For related compounds, the C-18 bearing a hydroxyl group resonates around δ 60-70 ppm. |
| Mass Spectrometry (MS) | The molecular ion peak [M]⁺ is expected. Fragmentation patterns often involve the loss of water (M-18) and cleavage of the isopropyl group. |
| Infrared (IR) Spectroscopy | A broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching of the hydroxyl groups. C-H stretching vibrations in the aromatic ring are expected around 3000-3100 cm⁻¹. |
Experimental Protocols
Isolation of Daturabietatriene from Datura metel
The following is a general protocol for the isolation of diterpenoids from Datura metel, which can be adapted for the specific isolation of Daturabietatriene.
Workflow for Isolation and Purification:
Caption: General workflow for the isolation and purification of Daturabietatriene.
Methodology:
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Plant Material: Dried and powdered stem bark of Datura metel is used as the starting material.
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Extraction: The powdered plant material is exhaustively extracted with ethanol using a Soxhlet apparatus.
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Concentration: The ethanolic extract is concentrated under reduced pressure using a rotary evaporator.
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Solvent Partitioning: The crude extract is subjected to a series of solvent-solvent partitioning steps to separate compounds based on their polarity. This typically involves partitioning between chloroform and water, followed by partitioning of the chloroform fraction between petroleum ether and aqueous methanol.
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Chromatography: The resulting fraction is subjected to column chromatography on silica gel. Elution is performed with a gradient of petroleum ether and chloroform.
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Fraction Analysis: Fractions are collected and analyzed by thin-layer chromatography (TLC) to identify those containing Daturabietatriene.
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Purification: Fractions containing the compound of interest are combined and further purified by recrystallization or preparative TLC to yield pure Daturabietatriene.[3]
Biological Activity and Potential Signaling Pathways
Abietane diterpenes, the class of compounds to which Daturabietatriene belongs, are known to exhibit a range of biological activities, including anticancer and anti-inflammatory effects.[4][5]
Anticancer Activity
Several synthetic rearranged abietanes have demonstrated cytotoxicity in various cancer cell lines, including colon cancer (HT29), hepatocellular carcinoma (Hep G2), and murine melanoma (B16-F10).[4] Studies on these related compounds suggest that their mechanism of action may involve the induction of apoptosis and cell cycle arrest.[4]
Anti-inflammatory Activity
The anti-inflammatory potential of abietane diterpenes has been evaluated by their ability to inhibit nitric oxide (NO) production in lipopolysaccharide-activated macrophage cell lines (RAW 264.7).[4] This suggests a potential role for these compounds in modulating inflammatory pathways.
Hypothesized Signaling Pathway Involvement:
Based on the activities of related compounds, Daturabietatriene may influence key signaling pathways involved in cell proliferation and inflammation. A potential, though currently speculative, pathway is the NF-κB signaling cascade, a critical regulator of the inflammatory response.
Caption: Hypothesized inhibitory effect of Daturabietatriene on the NF-κB signaling pathway.
Conclusion
Daturabietatriene (abieta-8,11,13-triene-15,18-diol) represents a promising natural product for further investigation. Its structural similarity to other biologically active abietane diterpenes suggests potential therapeutic applications, particularly in the areas of oncology and inflammatory diseases. This technical guide provides a consolidated resource to facilitate future research into the pharmacology and therapeutic development of this compound. Further studies are warranted to fully elucidate its spectral characteristics, refine isolation protocols, and confirm its mechanisms of action and specific signaling pathway interactions.
